Platinum dicyanide

Specification

• CAS No.: 592-06-3
• Molecular Formula: C2N2Pt
• Molecular Weight: 247.12 g/mol
• IUPAC Name: platinum(2+);dicyanide
• Standard InChI: InChI=1S/2CN.Pt/c2*1-2;/q2*-1;+2
• Standard InChI Key: INXLGDBFWGBBOC-UHFFFAOYSA-N
• SMILES: [C-]#N.[C-]#N.[Pt+2]
• Canonical SMILES: [C-]#N.[C-]#N.[Pt+2]

Introduction

Chemical Structure and Fundamental Properties

Platinum dicyanide would be expected to possess the molecular formula Pt(CN)₂, structurally similar to its group 10 congener, palladium dicyanide (Pd(CN)₂). Based on palladium dicyanide's established structure, we can make informed inferences about platinum dicyanide's likely characteristics.

Palladium dicyanide exists as a grey solid coordination polymer with square planar Pd(II) centers connected by cyanide bridging ligands. These cyanide ligands form bonds through both carbon and nitrogen atoms, creating a distinctive bridging structure. The cyanide vibration in palladium dicyanide's infrared spectrum appears at 2222 cm⁻¹, characteristic of bridging cyanide ions.

Further structural studies have revealed that palladium dicyanide actually exists as a nanocrystalline material with the formula Pd(CN)₂·0.29H₂O. It forms sheets approximately 3 nm × 3 nm in size, with square-planar palladium ions linked by head-to-tail disordered bridging cyanide groups forming 4,4-nets. These sheets terminate with equal numbers of water and cyanide groups to maintain charge neutrality, and stack with minimal long-range order.

By extension, platinum dicyanide might form similar coordination polymer structures, though potentially with different sheet dimensions, stacking arrangements, and water content due to platinum's slightly larger atomic radius and different electronic properties compared to palladium.

Comparative Reactivity with Cyanide

The reaction dynamics of various platinum complexes with cyanide provide insights into the potential behavior of platinum dicyanide. Studies utilizing ion-selective electrode assays, UV-vis spectroscopy, HPLC analysis, and NMR spectroscopy have illuminated these reactions.

The following table summarizes the comparative reactivity of various platinum complexes with cyanide:

Complex Type	Free Cyanide Removed per Platinum Mole	Reaction Rate Constant (kₒₕₛ, min⁻¹)	Conversion to Pt(CN)₄²⁻ with 4 mM Cyanide (%)
Platinum chloride complexes	0.0-0.4	<1.0 × 10⁻²	Not reported
Platinum DMSO complexes	1.1-2.1	0.014-0.24	22-61
Platinum sulfide complexes	0.8-4.0	0.21->15	55-99

This data demonstrates that sulfide-containing platinum complexes generally exhibit substantially faster reaction kinetics with cyanide compared to other platinum complexes, with some reaction rates 10-100 times greater than those observed for DMSO-containing complexes.

Structural Characterization Techniques

Understanding platinum dicyanide's structure would require sophisticated analytical approaches similar to those used for related compounds. For palladium dicyanide, researchers have employed total neutron diffraction to determine bond lengths, finding both Pd-C and Pd-N bond lengths of approximately 1.98 Å.

NMR spectroscopy has proven valuable for monitoring reactions between platinum complexes and cyanide. For example, ¹⁹⁵Pt NMR spectroscopy can track the conversion of platinum complexes to tetracyanoplatinate(II). Such techniques would be essential for characterizing platinum dicyanide and understanding its role in platinum-cyanide chemistry.

The solubility product of palladium dicyanide has been determined to be log Ksp = -42, indicating extremely low solubility. Platinum dicyanide might exhibit similar solubility characteristics, though potentially differing due to platinum's distinct electronic properties.

Future Research Directions

Given the limited direct information on platinum dicyanide, several research avenues warrant exploration:

• Targeted synthesis and comprehensive characterization of platinum dicyanide

• Comparative structural and reactivity studies between platinum dicyanide and palladium dicyanide

• Investigation of platinum dicyanide's potential role as an intermediate in the formation of other platinum-cyanide complexes

• Assessment of platinum dicyanide's efficacy in cyanide scavenging applications

• Exploration of potential catalytic applications leveraging platinum dicyanide's coordination polymer structure